Cas no 2229342-27-0 (methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate)

• Product Name: methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate
• CAS No: 2229342-27-0
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 6241782
• PubChem ID: 117691418
• Update Time: 2025-10-29

methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate
• SCHEMBL16229379
• 2229342-27-0
• EN300-1883339
• methyl 3-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)propanoate

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(14)12-6-7(5-11)8(13)15-4/h7H,5-6,11H2,1-4H3,(H,12,14)
• InChI Key： VHRXVHBSPBWTGA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate

Methyl 3-Amino-2-({(tert-Butoxy)carbonylamino}methyl)propanoate (CAS No. 2229342-27-0): An Overview

Methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate (CAS No. 2229342-27-0) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, also known as Me 3-Amino-2-(Boc-Amino Methyl)Propanoate, is characterized by its unique structural features, which include an amino group, a tert-butoxycarbonyl (Boc) protecting group, and a methyl ester moiety. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules and therapeutic agents.

The chemical structure of methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate is represented by the formula C11H21N3O5. The presence of the Boc protecting group on the amino moiety ensures that the compound remains stable under various reaction conditions, allowing for selective deprotection when desired. This feature is particularly useful in multi-step synthetic processes where controlled deprotection is crucial for the formation of desired products.

In recent years, methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate has gained attention in the development of novel drugs and therapeutic agents. Its amino and ester functionalities make it an excellent starting material for the synthesis of peptides, peptidomimetics, and other bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of peptidomimetic inhibitors targeting proteases involved in various diseases, including cancer and neurodegenerative disorders.

The versatility of methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate extends beyond its use as a synthetic intermediate. It has also been explored for its potential in drug delivery systems. The compound's ability to form stable conjugates with other molecules allows for the creation of prodrugs that can enhance the pharmacokinetic properties of active pharmaceutical ingredients (APIs). A recent study in Biomaterials demonstrated that conjugates derived from this compound exhibited improved solubility and bioavailability compared to their unconjugated counterparts.

Moreover, methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate has shown promise in the field of chemical biology. Its unique structure makes it suitable for use in fluorescence-based assays and other analytical techniques. Researchers have utilized this compound to develop probes for studying protein-protein interactions and post-translational modifications. These applications have contributed to a deeper understanding of cellular processes and disease mechanisms.

The synthesis of methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate typically involves several steps, including the protection of amino groups, esterification reactions, and purification processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, methyl 3-amino-2-({(tert-butoxy)carbonylamino}methyl)propanoate (CAS No. 2229342-27-0) is a multifaceted compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.